Cas no 2460757-16-6 (2-(tert-butoxy)carbonyl-6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid)

• Product Name: 2-(tert-butoxy)carbonyl-6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid
• CAS No: 2460757-16-6
• MF: C₁₄H₂₁F₂NO₄
• MW: 305.317651510239
• CID: 5680452
• PubChem ID: 154875853
• Update Time: 2025-08-05

2-(tert-butoxy)carbonyl-6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26683053
• 6,6-Difluoro-2-[(2-methylpropan-2-yl)oxycarbonyl]-1,3,4,5,7,7a-hexahydroisoindole-3a-carboxylic acid
• 2460757-16-6
• 2-[(tert-butoxy)carbonyl]-6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid
• 2-(tert-Butoxycarbonyl)-6,6-difluorooctahydro-3aH-isoindole-3a-carboxylic acid
• 2-(1,1-Dimethylethyl) 6,6-difluorotetrahydro-1H-isoindole-2,3a(3H,4H)-dicarboxylate
• 2-(tert-butoxy)carbonyl-6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid

• Inchi： 1S/C14H21F2NO4/c1-12(2,3)21-11(20)17-7-9-6-14(15,16)5-4-13(9,8-17)10(18)19/h9H,4-8H2,1-3H3,(H,18,19)
• InChI Key： ZYHVYMFHWZQITD-UHFFFAOYSA-N
• SMILES： FC1(CCC2(C(=O)O)CN(C(=O)OC(C)(C)C)CC2C1)F

Computed Properties

• Exact Mass: 305.14386448g/mol
• Monoisotopic Mass: 305.14386448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(tert-butoxy)carbonyl-6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid

Comprehensive Overview of 2-(tert-butoxy)carbonyl-6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid (CAS No. 2460757-16-6)

The compound 2-(tert-butoxy)carbonyl-6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid (CAS No. 2460757-16-6) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique difluoro and tert-butoxy carbonyl functional groups, serves as a critical intermediate in the synthesis of complex bioactive molecules. Its structural features make it a valuable building block for drug discovery, particularly in the development of protease inhibitors and other therapeutic agents targeting metabolic disorders.

In recent years, the demand for fluorinated compounds like 2-(tert-butoxy)carbonyl-6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring the role of fluorine substitution in improving drug efficacy, a trend reflected in the growing number of publications and patents related to fluorinated isoindole derivatives. This compound’s octahydro-1H-isoindole core further enhances its utility in designing rigid, three-dimensional scaffolds for targeted drug delivery.

The synthesis of CAS No. 2460757-16-6 involves multi-step organic transformations, including Boc protection and selective fluorination, which are topics of high interest in synthetic chemistry forums. Its carboxylic acid moiety allows for further derivatization, enabling the creation of amides, esters, and other functionalized analogs. This versatility aligns with the pharmaceutical industry’s focus on structure-activity relationship (SAR) studies, where small structural modifications can significantly alter biological activity.

From an SEO perspective, keywords such as "difluoro isoindole synthesis", "Boc-protected carboxylic acid applications", and "fluorinated drug intermediates" are frequently searched by chemists and researchers. These terms highlight the compound’s relevance in cutting-edge research areas like green chemistry and sustainable pharmaceutical manufacturing. Additionally, the rise of AI-driven drug design has increased interest in databases cataloging specialized intermediates like this compound, as they are essential for training machine learning models in molecular property prediction.

Quality control and analytical characterization of 2-(tert-butoxy)carbonyl-6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid are critical, given its role in high-value applications. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and consistency. Suppliers and manufacturers often emphasize compliance with Good Manufacturing Practices (GMP), a key concern for buyers in regulated industries.

In summary, CAS No. 2460757-16-6 represents a convergence of synthetic innovation and therapeutic potential. Its structural complexity and functional diversity make it a standout candidate for researchers exploring next-generation pharmaceuticals and precision medicine. As the scientific community continues to prioritize fluorine chemistry and scaffold diversification, this compound is poised to remain a focal point in both academic and industrial settings.